Cas no 1261754-63-5 (3,5-Bis(3-(trifluoromethoxy)phenyl)-2-hydroxy-6-methylpyridine)

• Product Name: 3,5-Bis(3-(trifluoromethoxy)phenyl)-2-hydroxy-6-methylpyridine
• CAS No: 1261754-63-5
• MF: C₂₀H₁₃F₆NO₃
• MW: 429.312546491623
• CID: 4921001
• Update Time: 2025-05-20

3,5-Bis(3-(trifluoromethoxy)phenyl)-2-hydroxy-6-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 3,5-Bis(3-(trifluoromethoxy)phenyl)-2-hydroxy-6-methylpyridine

• Inchi： 1S/C20H13F6NO3/c1-11-16(12-4-2-6-14(8-12)29-19(21,22)23)10-17(18(28)27-11)13-5-3-7-15(9-13)30-20(24,25)26/h2-10H,1H3,(H,27,28)
• InChI Key： VYRUQPIHFKRCDM-UHFFFAOYSA-N
• SMILES： FC(OC1=CC=CC(=C1)C1C=C(C(NC=1C)=O)C1C=CC=C(C=1)OC(F)(F)F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 30
• Rotatable Bond Count: 4
• Complexity: 712
• XLogP3: 5.8
• Topological Polar Surface Area: 47.6

Additional information on 3,5-Bis(3-(trifluoromethoxy)phenyl)-2-hydroxy-6-methylpyridine

3,5-Bis(3-(trifluoromethoxy)phenyl)-2-hydroxy-6-methylpyridine (CAS No. 1261754-63-5): An Overview of a Promising Compound in Pharmaceutical Research

3,5-Bis(3-(trifluoromethoxy)phenyl)-2-hydroxy-6-methylpyridine (CAS No. 1261754-63-5) is a novel compound that has garnered significant attention in the field of pharmaceutical research due to its unique chemical structure and potential therapeutic applications. This compound belongs to the class of substituted pyridines, which are known for their diverse biological activities and pharmacological properties. The presence of trifluoromethoxy groups and a hydroxyl moiety in its structure imparts specific characteristics that make it an intriguing candidate for further investigation.

The chemical structure of 3,5-Bis(3-(trifluoromethoxy)phenyl)-2-hydroxy-6-methylpyridine is characterized by a central pyridine ring substituted with two 3-(trifluoromethoxy)phenyl groups at the 3 and 5 positions, a hydroxyl group at the 2 position, and a methyl group at the 6 position. This arrangement of functional groups not only enhances the compound's stability but also confers it with specific interactions with biological targets. The trifluoromethoxy groups, in particular, are known to increase lipophilicity and metabolic stability, which are crucial factors in drug design.

Recent studies have highlighted the potential of 3,5-Bis(3-(trifluoromethoxy)phenyl)-2-hydroxy-6-methylpyridine in various therapeutic areas. One notable area of research is its anti-inflammatory properties. In vitro studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, making it a promising candidate for the treatment of inflammatory diseases. Additionally, its ability to modulate key signaling pathways involved in inflammation, such as NF-κB and MAPK, further supports its therapeutic potential.

Beyond its anti-inflammatory effects, 3,5-Bis(3-(trifluoromethoxy)phenyl)-2-hydroxy-6-methylpyridine has also been investigated for its neuroprotective properties. Preclinical studies have demonstrated that this compound can protect neuronal cells from oxidative stress and apoptosis induced by various neurotoxic agents. The mechanism underlying these effects is thought to involve the activation of antioxidant defense systems and the inhibition of pro-apoptotic signaling pathways. These findings suggest that 3,5-Bis(3-(trifluoromethoxy)phenyl)-2-hydroxy-6-methylpyridine could be a valuable therapeutic agent for neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

In the realm of cancer research, 3,5-Bis(3-(trifluoromethoxy)phenyl)-2-hydroxy-6-methylpyridine has shown promise as an anticancer agent. Studies have indicated that this compound can induce cell cycle arrest and apoptosis in various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism by which it exerts these effects involves the modulation of key cellular processes such as DNA damage response and mitotic checkpoint control. These findings underscore the potential of 3,5-Bis(3-(trifluoromethoxy)phenyl)-2-hydroxy-6-methylpyridine as a novel chemotherapeutic agent.

The pharmacokinetic properties of 3,5-Bis(3-(trifluoromethoxy)phenyl)-2-hydroxy-6-methylpyridine have also been studied extensively. Preclinical data suggest that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. Its high lipophilicity facilitates good oral bioavailability and tissue distribution, while its metabolic stability ensures prolonged therapeutic effects. These characteristics make it an attractive candidate for further development into a viable drug product.

To further validate its therapeutic potential, clinical trials are currently underway to evaluate the safety and efficacy of 3,5-Bis(3-(trifluoromethoxy)phenyl)-2-hydroxy-6-methylpyridine. Early-phase clinical trials have shown promising results with minimal adverse effects reported. The ongoing trials aim to assess its effectiveness in treating specific conditions such as chronic inflammatory diseases and certain types of cancer.

In conclusion, 3,5-Bis(3-(trifluoromethoxy)phenyl)-2-hydroxy-6-methylpyridine (CAS No. 1261754-63-5) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an exciting candidate for further research and development in pharmaceutical science. As more data become available from ongoing studies and clinical trials, it is anticipated that this compound will play a significant role in advancing the treatment options for various diseases.